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Compound of Interest

Compound Name: Methyl D-phenylalaninate

Cat. No.: B3040560 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 13033-84-6 (for hydrochloride salt)

Abstract
Methyl D-phenylalaninate is a chiral building block of significant interest in the pharmaceutical

and fine chemical industries. As a derivative of the non-proteinogenic amino acid D-

phenylalanine, it serves as a crucial intermediate in the synthesis of a variety of complex

organic molecules, including active pharmaceutical ingredients (APIs). This technical guide

provides an in-depth overview of Methyl D-phenylalaninate, encompassing its chemical and

physical properties, detailed experimental protocols for its synthesis and chiral resolution, and

its applications in drug development, with a particular focus on its role in the synthesis of

antidiabetic agents.

Chemical and Physical Properties
Methyl D-phenylalaninate is typically handled as its hydrochloride salt to improve stability and

ease of handling. The following tables summarize its key chemical identifiers and physical

properties.

Table 1: Chemical Identifiers for Methyl D-phenylalaninate Hydrochloride
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Identifier Value

CAS Number 13033-84-6

Molecular Formula C₁₀H₁₄ClNO₂

Molecular Weight 215.68 g/mol

IUPAC Name
methyl (2R)-2-amino-3-

phenylpropanoate;hydrochloride

Synonyms

D-Phenylalanine methyl ester hydrochloride,

Methyl (R)-2-amino-3-phenylpropanoate

hydrochloride

InChI Key SWVMLNPDTIFDDY-SBSPUUFOSA-N

SMILES Cl.COC(=O)--INVALID-LINK--CC1=CC=CC=C1

Table 2: Physical and Chemical Properties of Methyl D-phenylalaninate Hydrochloride

Property Value Reference

Appearance
White to pale cream crystalline

powder
[1]

Melting Point 159-163 °C [2]

Boiling Point
264.2 °C at 760 mmHg (for

free base)
[2]

Solubility
Soluble in ethanol and

methanol.
[2]

Optical Rotation
[α]²⁰/D ~ -37.0° (c=2 in

Ethanol)
[1][2]

Storage Temperature 2-8 °C [2]

Synthesis and Chiral Resolution
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The synthesis of enantiomerically pure Methyl D-phenylalaninate is a critical step for its use in

pharmaceutical applications. The primary strategies involve either the direct asymmetric

synthesis from prochiral precursors or the synthesis of a racemic mixture followed by chiral

resolution.

Synthesis of Racemic DL-Phenylalanine Methyl Ester
Hydrochloride
A common method for the synthesis of the racemic ester is the Fischer-Speier esterification of

DL-phenylalanine.
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Workflow for Racemic Synthesis
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Enzymatic Resolution Workflow
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Role in Antidiabetic Drug Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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